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Introduction
Bacilysin is a dipeptide antibiotic produced by various Bacillus species, including B. subtilis

and B. amyloliquefaciens.[1] First identified in 1946 and initially named bacillin, it is one of the

simplest peptide antibiotics known.[1][2] Structurally, it consists of an L-alanine residue at the

N-terminus and a non-proteinogenic amino acid, L-anticapsin, at the C-terminus.[1][2]

Bacilysin exhibits broad-spectrum antimicrobial activity against a range of bacteria and fungi,

making it a subject of significant interest in the fields of microbiology and drug development.[1]

[3] This document provides a comprehensive technical overview of its molecular

characteristics, mechanism of action, biosynthesis, and the experimental protocols used for its

study.

Molecular Profile and Quantitative Data
The fundamental properties of bacilysin are summarized below. These values are critical for

its detection, quantification, and the design of biochemical assays.

Table 2.1: Physicochemical Properties of Bacilysin
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Property Value Reference(s)

Molecular Formula C₁₂H₁₈N₂O₅ [1][2][4][5]

Molecular Weight 270.29 g/mol [4][6]

Exact Mass 270.1216 Da [4]

Synonyms
L-Alanyl-L-anticapsin, Bacillin,

KM-208
[1][2][4]

Structure
Dipeptide (L-alanine + L-

anticapsin)
[1][2]

Solubility Soluble in DMSO and water [2]

Table 2.2: Antimicrobial Activity of Bacilysin
Minimum Inhibitory Concentration (MIC) values demonstrate the potency of bacilysin against

various microorganisms.

Organism Type MIC Range (µg/mL) Reference(s)

Gram-positive bacteria 1–10 [4]

Fungi 10–50 [4]

Table 2.3: Reported Production Titers of Bacilysin
The yield of bacilysin is highly dependent on the producer strain and fermentation conditions.

Producer Strain Titer / Yield Reference(s)

B. amyloliquefaciens FZB42 1.81 g/L [7]

B. subtilis PY79 (Wild-Type) 27.9 ± 4.5 U/mL [8]

B. subtilis HWA (Engineered)
80.3 ± 9.1 U/mL (2.87-fold

increase)
[8]
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Mechanism of Action and Biosynthesis
Mechanism of Action
Bacilysin itself is an inactive prodrug. Its antimicrobial activity is dependent on its transport into

the target microbial cell, followed by enzymatic hydrolysis.[9][10][11]

Uptake: Bacilysin is transported into the cytoplasm of a susceptible bacterium or fungus.

Activation: Intracellular peptidases cleave the dipeptide bond, releasing L-alanine and the

active component, L-anticapsin.[3][9]

Inhibition: L-anticapsin acts as a potent and irreversible inhibitor of glucosamine-6-phosphate

(GlcN6P) synthase.[3][4][9]

Cell Wall Disruption: This enzyme is critical for the biosynthesis of UDP-N-

acetylglucosamine, an essential precursor for peptidoglycan in bacterial cell walls and chitin

in fungal cell walls.[3][4]

Lysis: The inhibition of cell wall synthesis leads to structural instability, osmotic lysis, and

ultimately, cell death.[3][4]
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Production

Extraction & Clarification

Purification

Analysis

1. Fermentation
(e.g., B. subtilis in PA Medium, 37°C, 24h)

2. Centrifugation
(12,000 x g, 20 min, 4°C)

Remove cells

3. Sterile Filtration
(0.22 µm membrane)

Clarify supernatant

4. Ion Exchange Chromatography
(e.g., Dowex 50WX8)

Capture bacilysin

5. Size Exclusion Chromatography
(e.g., Sephadex G-25)

Further purification

6. Lyophilization

Obtain pure powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667699?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

